![molecular formula C14H21NOS B5302776 1-[(5-ethyl-3-thienyl)carbonyl]azocane](/img/structure/B5302776.png)
1-[(5-ethyl-3-thienyl)carbonyl]azocane
Overview
Description
1-[(5-ethyl-3-thienyl)carbonyl]azocane is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. This compound is a member of the azocane family, which is known for its diverse biological activities. In
Mechanism of Action
The mechanism of action of 1-[(5-ethyl-3-thienyl)carbonyl]azocane is not fully understood. However, studies have suggested that it may act by inhibiting the growth of cancer cells by inducing apoptosis. It may also act by inhibiting the activity of certain enzymes involved in the inflammatory response.
Biochemical and physiological effects:
Studies have shown that 1-[(5-ethyl-3-thienyl)carbonyl]azocane has biochemical and physiological effects on various cellular processes. It has been shown to inhibit the activity of certain enzymes involved in the inflammatory response, such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX). It has also been shown to induce apoptosis in cancer cells by activating caspases and increasing the expression of pro-apoptotic proteins.
Advantages and Limitations for Lab Experiments
The advantages of using 1-[(5-ethyl-3-thienyl)carbonyl]azocane in lab experiments include its diverse biological activities, its potential use as a fluorescent probe, and its ability to induce apoptosis in cancer cells. However, its limitations include its potential toxicity and the need for further studies to fully understand its mechanism of action.
Future Directions
There are several future directions for the study of 1-[(5-ethyl-3-thienyl)carbonyl]azocane. These include further investigation into its mechanism of action, its potential use as a therapeutic agent for cancer and inflammatory diseases, and its use as a fluorescent probe for detecting metal ions. Additionally, studies could be conducted to evaluate the toxicity of this compound and its potential side effects.
Synthesis Methods
The synthesis of 1-[(5-ethyl-3-thienyl)carbonyl]azocane involves the reaction of 5-ethyl-3-thiophenecarboxylic acid with 1,6-diaminohexane in the presence of a coupling reagent such as N,N'-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP). The resulting product is then treated with sodium nitrite to form the azo compound.
Scientific Research Applications
1-[(5-ethyl-3-thienyl)carbonyl]azocane has shown potential applications in various fields of scientific research. It has been studied for its antimicrobial, anti-inflammatory, and anticancer properties. It has also been investigated for its potential use as a fluorescent probe for detecting metal ions.
properties
IUPAC Name |
azocan-1-yl-(5-ethylthiophen-3-yl)methanone |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H21NOS/c1-2-13-10-12(11-17-13)14(16)15-8-6-4-3-5-7-9-15/h10-11H,2-9H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RPXUOGYVUICDLW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC(=CS1)C(=O)N2CCCCCCC2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H21NOS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
251.39 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Azocan-1-yl(5-ethylthiophen-3-yl)methanone | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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